Cas no 893737-03-6 (4'-(methylsulfanyl)-3-biphenylol)

4'-(Methylsulfanyl)-3-biphenylol is a biphenyl derivative featuring a hydroxyl group at the 3-position and a methylsulfanyl moiety at the 4'-position. This compound is of interest in synthetic organic chemistry due to its potential as an intermediate in the preparation of more complex molecules, including pharmaceuticals and agrochemicals. The presence of both phenolic and thioether functional groups offers versatility in further chemical modifications, such as electrophilic substitution or oxidation reactions. Its structural framework may also contribute to unique electronic or steric properties, making it valuable in material science applications. The compound is typically handled under standard laboratory conditions, requiring protection from light and moisture to ensure stability.

4'-(methylsulfanyl)-3-biphenylol structure

893737-03-6 structure

Product Name:4'-(methylsulfanyl)-3-biphenylol

CAS No:893737-03-6

MF:C₁₃H₁₂OS

MW:216.298782348633

MDL:MFCD06802314

CID:1941266

PubChem ID:20099946

Update Time:2025-06-23

4'-(methylsulfanyl)-3-biphenylol Chemical and Physical Properties

Names and Identifiers

- 4'-(Methylsulfanyl)-3-biphenylol
- 4'-(METHYLSULFANYL)[1,1'-BIPHENYL]-3-OL
- 3-(4-METHYLTHIOPHENYL)PHENOL
- AKOS004116620
- 893737-03-6
- 4'-(Methylthio)-[1,1'-biphenyl]-3-ol
- 4'-(METHYLSULFANYL)-[1,1'-BIPHENYL]-3-OL
- BS-33043
- 3-(4-methylsulfanylphenyl)phenol
- MFCD06802314
- 4'-(methylsulfanyl)-3-biphenylol
- MDL： MFCD06802314
- Inchi： 1S/C13H12OS/c1-15-13-7-5-10(6-8-13)11-3-2-4-12(14)9-11/h2-9,14H,1H3
- InChI Key： CYAMPGMNFHKIQR-UHFFFAOYSA-N
- SMILES： S(C)C1C=CC(=CC=1)C1C=CC=C(C=1)O

Computed Properties

Exact Mass: 216.06088618Da
Monoisotopic Mass: 216.06088618Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 187
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 45.5Å²

4'-(methylsulfanyl)-3-biphenylol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB318791-1 g	3-(4-Methylthiophenyl)phenol; 95%	893737-03-6		1g	€246.00	2023-04-26
abcr	AB318791-5 g	3-(4-Methylthiophenyl)phenol; 95%	893737-03-6		5g	€654.00	2023-04-26
abcr	AB318791-1g	3-(4-Methylthiophenyl)phenol, 95%; .	893737-03-6	95%	1g	€246.00	2025-04-15
abcr	AB318791-5g	3-(4-Methylthiophenyl)phenol, 95%; .	893737-03-6	95%	5g	€654.00	2025-04-15
1PlusChem	1P00IG54-5g	3-(4-Methylthiophenyl)phenol	893737-03-6	98%	5g	$429.00	2025-02-28
1PlusChem	1P00IG54-1g	3-(4-Methylthiophenyl)phenol	893737-03-6	98%	1g	$150.00	2025-02-28
1PlusChem	1P00IG54-10g	3-(4-Methylthiophenyl)phenol	893737-03-6	98%	10g	$704.00	2025-02-28
A2B Chem LLC	AI59928-1g	3-(4-Methylthiophenyl)phenol	893737-03-6	98%	1g	$142.00	2024-04-19
A2B Chem LLC	AI59928-5g	3-(4-Methylthiophenyl)phenol	893737-03-6	98%	5g	$402.00	2024-04-19
A2B Chem LLC	AI59928-10g	3-(4-Methylthiophenyl)phenol	893737-03-6	98%	10g	$662.00	2024-04-19

4'-(methylsulfanyl)-3-biphenylol Related Literature

1. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
2. Fate of Sb(v) and Sb(iii) species along a gradient of pH and oxygen concentration in the Carnoulès mine waters (Southern France)

Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
3. Exchanged ligands on the surface of a giant cluster: [(MoO3)176(H2O)63(CH3OH)17Hn](32 – n)–

Chem. Commun., 1998, 1501-1502
4. Excellent energy storage performance in NaNbO3-based relaxor antiferroeic ceramics under a low electric field

XuxinCheng,XiaomingChen,PengyuanFan
5. Establishing empirical design rules of nucleic acid templates for the synthesis of silver nanoclusters with tunable photoluminescence and functionalities towards targeted bioimaging applications†

Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932

Additional information on 4'-(methylsulfanyl)-3-biphenylol

4'-(Methylsulfanyl)-3-Biphenylol: A Comprehensive Overview

4'-(Methylsulfanyl)-3-Biphenylol, also known by its CAS number CAS No. 893737-03-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the details of its structure, synthesis, properties, and current research trends.

The chemical structure of 4'-(Methylsulfanyl)-3-Biphenylol consists of a biphenyl system with a methylsulfanyl group attached at the 4' position and a hydroxyl group at the 3 position. This arrangement imparts distinctive electronic and steric properties to the molecule, making it suitable for a wide range of applications. Recent studies have highlighted its potential as a precursor in the synthesis of advanced materials, including polymers and pharmaceutical agents.

One of the most notable aspects of 4'-(Methylsulfanyl)-3-Biphenylol is its role in drug discovery. Researchers have explored its ability to act as a building block for bioactive compounds, particularly in the development of antiviral and anticancer agents. For instance, a study published in 2022 demonstrated that derivatives of this compound exhibited promising antiviral activity against certain strains of influenza virus. This finding underscores its potential in the pharmaceutical industry.

In addition to its pharmaceutical applications, CAS No. 893737-03-6 has also found use in materials science. Its unique electronic properties make it an ideal candidate for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent advancements in synthetic techniques have enabled the production of high-purity samples, further enhancing its utility in these areas.

The synthesis of 4'-(Methylsulfanyl)-3-Biphenylol typically involves multi-step organic reactions, including nucleophilic substitution and oxidation processes. These methods have been optimized over the years to improve yield and purity. A 2021 study reported a novel synthetic route that significantly reduced reaction time while maintaining high product quality, marking a significant milestone in its production.

Beyond its technical applications, CAS No. 893737-03-6 has also been studied for its environmental impact. Researchers have investigated its biodegradation pathways and toxicity profiles to assess its safety for industrial use. Preliminary results suggest that it exhibits low toxicity under standard conditions, making it suitable for large-scale production.

In conclusion, 4'-(Methylsulfanyl)-3-Biphenylol, with its CAS number CAS No. 893737-03-6, is a versatile compound with a wide range of applications across multiple disciplines. Its role in drug discovery, materials science, and organic electronics positions it as a key player in modern chemistry research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make even greater contributions to scientific advancement.